REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:15])[CH2:5][C:6]1[CH:7]=[N:8][C:9](OC)=[C:10]([F:12])[CH:11]=1)[CH3:2].P(Cl)(Cl)(Cl)(Cl)[Cl:17].CN(C=O)C>O=P(Cl)(Cl)Cl>[CH2:1]([O:3][C:4](=[O:15])[CH2:5][C:6]1[CH:7]=[N:8][C:9]([Cl:17])=[C:10]([F:12])[CH:11]=1)[CH3:2]
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Name
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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C(C)OC(CC=1C=NC(=C(C1)F)OC)=O
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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P(Cl)(Cl)(Cl)(Cl)Cl
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Name
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Quantity
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0.5 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O=P(Cl)(Cl)Cl
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Type
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CUSTOM
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Details
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was stirred overnight at 80° C
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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After concentration
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Type
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CUSTOM
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Details
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to remove the excess POCl3
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Type
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ADDITION
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Details
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the residue was poured into ice-water (100 ml)
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Type
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ADDITION
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Details
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with diluted ag
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Type
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EXTRACTION
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Details
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NaOH, and extracted with ether
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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Type
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CONCENTRATION
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Details
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concentrated under vacuum
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Type
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CUSTOM
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Details
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the residue was purified by column
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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C(C)OC(CC=1C=NC(=C(C1)F)Cl)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 1.5 g | |
YIELD: PERCENTYIELD | 60% | |
YIELD: CALCULATEDPERCENTYIELD | 28.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |